Cas no 2228506-26-9 (3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid)

• Product Name: 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid
• CAS No: 2228506-26-9
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 6092553
• PubChem ID: 165791094
• Update Time: 2025-10-31

3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid
• 2228506-26-9
• EN300-1779937

• Inchi： 1S/C12H16FNO3/c13-10-2-1-3-11(7-10)17-5-4-9(8-14)6-12(15)16/h1-3,7,9H,4-6,8,14H2,(H,15,16)
• InChI Key： WDUPAFCNVAXGPX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC(CN)CC(=O)O

Computed Properties

• Exact Mass: 241.11142153g/mol
• Monoisotopic Mass: 241.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid

Professional Introduction to 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic Acid (CAS No. 2228506-26-9)

3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid, with the chemical identifier CAS No. 2228506-26-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of both an aminomethyl group and a 3-fluorophenoxy moiety imparts distinct chemical properties that make it a valuable candidate for further investigation.

The aminomethyl group, specifically the -CH₂NH₂ moiety, is a common pharmacophore in medicinal chemistry due to its ability to form hydrogen bonds and participate in various biochemical interactions. This functional group is often incorporated into drug molecules to enhance binding affinity and improve solubility. In contrast, the 3-fluorophenoxy group introduces a fluorine atom into the aromatic ring, which can modulate metabolic stability, lipophilicity, and receptor binding affinity. The combination of these two groups in 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid suggests a compound with multifaceted pharmacological potential.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The structural features of 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid make it a promising candidate for such applications. Studies have shown that compounds containing the aminomethyl group can interact with various enzymes and receptors involved in inflammation, potentially leading to therapeutic benefits. Additionally, the 3-fluorophenoxy moiety has been demonstrated to enhance the bioavailability and metabolic stability of drug molecules, making it an attractive feature for pharmaceutical development.

The synthesis of 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid involves a series of well-established organic reactions that highlight its accessibility for further functionalization. The introduction of the aminomethyl group typically requires nucleophilic substitution reactions or reductive amination techniques, while the incorporation of the 3-fluorophenoxy group often involves halogenation followed by nucleophilic aromatic substitution. These synthetic strategies not only demonstrate the feasibility of producing this compound but also open avenues for designing derivatives with enhanced pharmacological properties.

Evaluation of the pharmacological activity of 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid has revealed several interesting findings. Preclinical studies have indicated that this compound exhibits anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in various inflammatory conditions. Furthermore, the compound has shown potential in modulating immune cell function, particularly in reducing cytokine production and enhancing regulatory T cell activity.

The impact of fluorine substitution on the phenoxy ring is another area of active research. Fluorinated aromatic compounds are known for their improved pharmacokinetic profiles, including increased metabolic stability and enhanced binding affinity to biological targets. The presence of a fluorine atom at the 3-position of the phenoxy ring in 3-(aminomethyl)-5-(3-fluorophenoxy)pentanoic acid may contribute to these favorable properties, making it an attractive scaffold for drug design.

In conclusion, 3-(aminomethyl strong >)-5-(< strong >3-fluorophenoxy strong >)pentanoic acid (CAS No. 2228506-26-9) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both an < strong >aminomethyl strong >group and a < strong >3-fluorophenoxy strong >moiety, make it a versatile molecule for modulating inflammatory pathways and immune responses. Further research is warranted to fully explore its therapeutic applications and optimize its pharmacological properties.